Cas no 141762-99-4 (3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl-)

3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl- structure
141762-99-4 structure
Product Name:3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl-
CAS No:141762-99-4
MF:C6H10N2O
MW:126.156401157379
CID:101429
PubChem ID:4739005
Update Time:2025-04-18

3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl- Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl-
    • 2-ethyl-5-methyl-1H-pyrazol-3-one
    • 2-Ethyl-5-methyl-1H-pyrazol-3(2H)-one
    • 82439-92-7
    • 1-ethyl-3-methyl-1H-pyrazol-5-ol
    • 2-Ethyl-5-methyl-1,2-dihydro-3H-pyrazol-3-one
    • SCHEMBL6850809
    • F2198-6124
    • SCHEMBL587516
    • 2-ethyl-5-methyl-2H-pyrazol-3-ol
    • 1-ethyl-5-hydroxy-3-methyl-1H-pyrazole
    • AKOS015364166
    • 3H-Pyrazol-3-one,2-ethyl-1,2-dihydro-5-methyl-(9CI)
    • RFTDZPJHWZKDKG-UHFFFAOYSA-N
    • 141762-99-4
    • Inchi: 1S/C6H10N2O/c1-3-8-6(9)4-5(2)7-8/h4,7H,3H2,1-2H3
    • InChI Key: KHITYTBPJJMQJQ-UHFFFAOYSA-N
    • SMILES: O=C1C=C(C)NN1CC

Computed Properties

  • Exact Mass: 126.079312947g/mol
  • Monoisotopic Mass: 126.079312947g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 9
  • Rotatable Bond Count: 1
  • Complexity: 162
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 32.3Ų
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